2-Methoxyquinoxaline
Overview
Description
2-Methoxyquinoxaline is a derivative of quinoxaline, a nitrogen-containing heterocyclic compound . It has a molecular formula of C9H8N2O . Quinoxaline derivatives are widely used as intermediates in the synthesis of pharmaceuticals, natural products, and dyes .
Synthesis Analysis
The synthesis of 2-Methylquinoxaline derivatives, which are similar to 2-Methoxyquinoxaline, has been reported. For instance, an efficient catalytic system was developed to obtain 2-methylquinoxaline derivatives from glycerol and 1,2-phenylenediamines . This system is beneficial because it is environmentally friendly and has excellent atom efficiency .
Molecular Structure Analysis
Quinoxaline is defined as a weakly basic bi-cyclic compound C8H6N2, having fused benzene and pyrazine rings . The structure of 2-Methoxyquinoxaline would be similar, with an additional methoxy group attached .
Chemical Reactions Analysis
Quinoxalines, including 2-Methoxyquinoxaline, can participate in various chemical reactions. For instance, they can undergo reactions with acids to form salts . The specific reactions that 2-Methoxyquinoxaline can participate in would depend on the reaction conditions and the other reactants present.
Scientific Research Applications
Metalation of Quinoxalines
- Metalation Studies : The lithiation of 2-methoxyquinoxaline has been explored. This process involves the simultaneous formation of dimers and the resulting lithio derivatives reacted with carbonyl compounds and iodine, achieving yields over 50% (Turck et al., 1993).
Pharmacological Applications
- Bovine Embryo Quality : 2-Methoxystypandrone, a derivative of 2-methoxyquinoxaline, has shown potential in improving the in vitro developmental competence of bovine embryos. This is achieved through the inhibition of IKBKB, a factor in embryonic development (Mesalam et al., 2017).
Chemical Synthesis and Design
- Ligand-Based Design : Utilizing a ligand-based approach, 3-methoxyquinoxalin-2-carboxamides were designed and synthesized as serotonin type-3 receptor antagonists. This demonstrates the chemical versatility and potential for therapeutic applications of quinoxaline derivatives (Mahesh et al., 2012).
Antitumor and Anticancer Studies
- Tumor-Vascular Disrupting Agents : Certain quinoxaline derivatives have been identified as promising anticancer leads, displaying high antiproliferative activity and the ability to disrupt tumor vasculature (Cui et al., 2017).
- Mechanistic Study of Quinoxaline Compounds : A novel quinoxaline compound showed potential in inducing apoptosis of cancer cells and inhibiting tumor growth in various cancer models (Lee et al., 2013).
Future Directions
Quinoxalines, including 2-Methoxyquinoxaline, have a wide range of applications in fields such as pharmaceuticals, natural products, and dyes . Therefore, future research could focus on developing new synthetic routes and applications for these compounds . Additionally, given the biological activity of quinoxaline derivatives, future research could also explore their potential uses in treating various diseases .
properties
IUPAC Name |
2-methoxyquinoxaline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c1-12-9-6-10-7-4-2-3-5-8(7)11-9/h2-6H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAXABXIZQPAJEF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC2=CC=CC=C2N=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00303427 |
Source
|
| Record name | 2-methoxyquinoxaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00303427 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxyquinoxaline | |
CAS RN |
39209-88-6 |
Source
|
| Record name | NSC521694 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=521694 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-methoxyquinoxaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00303427 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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